Cas no 1501824-27-6 (N-methyl-N-{5-(trifluoromethyl)thiophen-2-ylmethyl}hydroxylamine)

• Product Name: N-methyl-N-{5-(trifluoromethyl)thiophen-2-ylmethyl}hydroxylamine
• CAS No: 1501824-27-6
• MF: C₇H₈F₃NOS
• MW: 211.204730987549
• CID: 5851796
• PubChem ID: 96865688
• Update Time: 2025-05-24

N-methyl-N-{5-(trifluoromethyl)thiophen-2-ylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-{5-(trifluoromethyl)thiophen-2-ylmethyl}hydroxylamine
• 1501824-27-6
• N-methyl-N-{[5-(trifluoromethyl)thiophen-2-yl]methyl}hydroxylamine
• EN300-1969162

• Inchi： 1S/C7H8F3NOS/c1-11(12)4-5-2-3-6(13-5)7(8,9)10/h2-3,12H,4H2,1H3
• InChI Key： ZPPLPGQHFIJQCT-UHFFFAOYSA-N
• SMILES： S1C(C(F)(F)F)=CC=C1CN(C)O

Computed Properties

• Exact Mass: 211.02786954g/mol
• Monoisotopic Mass: 211.02786954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 51.7Ų

Additional information on N-methyl-N-{5-(trifluoromethyl)thiophen-2-ylmethyl}hydroxylamine

N-Methyl-N-{5-(Trifluoromethyl)Thiophen-2-Ylmethyl}Hydroxylamine: A Comprehensive Overview

The compound CAS No. 1501824-27-6, known as N-Methyl-N-{5-(Trifluoromethyl)Thiophen-2-Ylmethyl}Hydroxylamine, is a fascinating molecule with unique chemical properties and potential applications in various fields. This compound belongs to the class of hydroxylamines, which are widely used in organic synthesis, pharmaceuticals, and materials science. The structure of this molecule incorporates a thiophene ring substituted with a trifluoromethyl group and a hydroxylamine moiety, making it a valuable compound for both academic and industrial research.

Recent studies have highlighted the importance of thiophene derivatives in drug discovery due to their unique electronic properties and bioavailability. The presence of the trifluoromethyl group in this compound further enhances its stability and reactivity, making it a promising candidate for various chemical transformations. Researchers have explored its role in asymmetric synthesis, where it serves as an effective ligand for metal-catalyzed reactions. This has led to the development of novel chiral compounds with potential applications in the pharmaceutical industry.

In addition to its role in organic synthesis, this compound has shown significant promise in catalysis. The hydroxylamine group acts as a Lewis base, enabling it to coordinate with metal catalysts and facilitate various reactions, including oxidation and reduction processes. Recent advancements in heterogeneous catalysis have utilized this compound as a stabilizing agent for nanoparticles, enhancing their efficiency and durability under harsh reaction conditions.

The versatility of this compound is further demonstrated by its application in polymer chemistry. The thiophene ring provides excellent conjugation properties, making it suitable for the synthesis of conductive polymers. These polymers have found applications in flexible electronics, sensors, and energy storage devices. Recent research has focused on optimizing the synthesis conditions to improve the conductivity and mechanical properties of these materials.

From an environmental perspective, this compound has been investigated for its potential in remediation technologies. Its ability to form stable complexes with heavy metals makes it a candidate for water treatment applications. Studies have shown that it can effectively remove pollutants such as lead and mercury from aqueous solutions, offering a sustainable solution to environmental contamination.

In conclusion, N-Methyl-N-{5-(Trifluoromethyl)Thiophen-2-Ylmethyl}Hydroxylamine is a multifaceted compound with diverse applications across various disciplines. Its unique chemical structure, combined with recent advancements in synthetic methods and catalytic systems, positions it as a key player in future research and development efforts. As scientists continue to explore its properties and potential uses, this compound is expected to contribute significantly to the advancement of chemistry and related fields.